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Compound of Interest

4-[4-
Compound Name: (Trifluoromethoxy)phenoxy]piperidi

ne

Cat. No.: B149191

\ J

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This document provides a comprehensive, step-by-step guide for the safe disposal
of 4-[4-(Trifluoromethoxy)phenoxy]piperidine, a compound frequently utilized in
pharmaceutical research.

Chemical Identifier and Hazard Summary
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4-[4-
(Trifluoromethoxy)phenoxy]piperidine

Chemical Name

CAS Number 287952-67-4

Molecular Formula C12H14F3NO2

Molecular Weight 261.25

Signal Word Warning

Hazard Statements H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

_ _ P501: Dispose of contents/container to an
Precautionary Statements (Disposal Related) )
approved waste disposal plant.[2]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all personnel are equipped with the
appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Goggles (European Standard - EN 166).[1]
Hand Protective gloves.

Skin/Body Long-sleeved clothing.[1]

Use a NIOSH/MSHA or European Standard EN
Respiratory 149:2001 approved respirator if exposure limits

are likely to be exceeded.[1]

Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to
avoid inhalation of dust or vapors.[3] Avoid contact with skin, eyes, and clothing.[3] Do not eat,
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drink, or smoke when handling this substance.[3]

Step-by-Step Disposal Protocol

The disposal of 4-[4-(Trifluoromethoxy)phenoxy]piperidine is governed by local, state, and
federal regulations for hazardous waste. Adherence to these guidelines is mandatory.

1. Waste Identification and Classification:
e This compound is classified as hazardous waste.[1]

o All materials contaminated with this chemical, including empty containers, personal
protective equipment, and spill cleanup materials, must also be treated as hazardous waste.

2. Waste Segregation and Collection:

o Collect waste 4-[4-(Trifluoromethoxy)phenoxy]piperidine and any contaminated materials
in a designated, properly labeled, and sealed container.

e The container should be kept tightly closed in a dry and well-ventilated place.[1]

e Do not mix this waste with other chemical waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

3. Spill Management:
 In the event of a spill, ensure adequate ventilation and wear the appropriate PPE.[1]

» For solid spills, sweep up the material and shovel it into a suitable container for disposal.[1]
Avoid generating dust.

 For liquid spills, absorb the material with an inert absorbent (e.g., sand, silica gel,
vermiculite) and transfer it to an airtight container.[3]

» Prevent the spilled material from entering drains or waterways.[3]

4. Final Disposal:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://static.cymitquimica.com/products/10/pdf/sds-F983160.pdf
https://www.benchchem.com/product/b149191?utm_src=pdf-body
https://www.fishersci.fi/store/msds?partNumber=11414810&countryCode=FI&language=en
https://www.benchchem.com/product/b149191?utm_src=pdf-body
https://www.fishersci.fi/store/msds?partNumber=11414810&countryCode=FI&language=en
https://www.fishersci.fi/store/msds?partNumber=11414810&countryCode=FI&language=en
https://www.fishersci.fi/store/msds?partNumber=11414810&countryCode=FI&language=en
https://static.cymitquimica.com/products/10/pdf/sds-F983160.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F983160.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e The disposal of this hazardous waste must be conducted by a licensed waste disposal
contractor.

o Arrange for the collection of the waste container by your institution's EHS office or a certified
hazardous waste management company.

o Ensure that the waste is transported to an approved waste disposal plant.[2]

Logical Flow for Disposal Decision Making
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Waste Generation
(Unused or Contaminated
4-[4-(Trifluoromethoxy)phenoxy]piperidine)

Is the material contaminated?

No (Unused)

Treat as Hazardous Waste

@ollect in a labeled, sealed containea

(Store in a designated, well-ventilated area)

O

Contact Environmental Health & Safety (EHS) or
a licensed waste disposal contractor

;

Arrange for pickup and transport to an
approved waste disposal facility

l

Ginal Disposal at Approved Facilit)a

Click to download full resolution via product page

Caption: Disposal workflow for 4-[4-(Trifluoromethoxy)phenoxy]piperidine.
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Disclaimer: This information is intended as a guide and should be supplemented by a thorough
review of the official Safety Data Sheet (SDS) for 4-[4-(Trifluoromethoxy)phenoxy]piperidine
and consultation with your institution's Environmental Health and Safety (EHS) department. All

procedures must comply with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Guide to the Safe Disposal of 4-[4-
(Trifluoromethoxy)phenoxy]piperidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b149191#4-4-trifluoromethoxy-phenoxy-piperidine-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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